molecular formula C9H14FNSi B134924 Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) CAS No. 138761-49-6

Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI)

Cat. No. B134924
M. Wt: 183.3 g/mol
InChI Key: KCJSWTCHLGEYGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) is a chemical compound that belongs to the pyridine family. It is a colorless liquid with a boiling point of 115-116°C and a molecular weight of 199.33 g/mol. Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) is widely used in scientific research for its unique properties and applications.

Mechanism Of Action

Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) acts as a nucleophile in chemical reactions and can form covalent bonds with other molecules. It can also act as a Lewis base and donate electrons to other molecules. Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) is a versatile chemical compound that can participate in a wide range of chemical reactions.

Biochemical And Physiological Effects

Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) has no known biochemical or physiological effects. It is not used as a drug or medication, and there is no evidence to suggest that it has any toxic or harmful effects on the human body.

Advantages And Limitations For Lab Experiments

Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) has several advantages for use in lab experiments. It is readily available and easy to synthesize, making it a cost-effective option for researchers. Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) is also stable and has a long shelf life, making it a reliable reagent for chemical reactions.
However, there are also some limitations to the use of Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) in lab experiments. It is a highly reactive compound and can be dangerous if not handled properly. Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) is also flammable and should be stored and used in a well-ventilated area.

Future Directions

There are several potential future directions for research involving Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI). One area of interest is the development of new synthetic methods for the compound. Researchers are also exploring the use of Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) in the synthesis of new pharmaceuticals and agrochemicals.
Another area of research is the study of Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) as a ligand in coordination chemistry. Researchers are investigating the use of Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) in the synthesis of new coordination compounds with unique properties and applications.
Overall, Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) is a versatile and valuable chemical compound for scientific research. Its unique properties and applications make it a valuable tool for researchers in a wide range of fields.

Synthesis Methods

The synthesis of Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) involves the reaction of pyridine with trimethylsilyl fluoride in the presence of a Lewis acid catalyst. This method is efficient and yields high-quality pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) with a purity of over 95%.

Scientific Research Applications

Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) is widely used in scientific research as a building block for the synthesis of various compounds. It is used as a reagent in organic synthesis, pharmaceuticals, and agrochemicals. Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI) is also used as a ligand in coordination chemistry and as a solvent for chemical reactions.

properties

CAS RN

138761-49-6

Product Name

Pyridine, 4-[fluoro(trimethylsilyl)methyl]-(9CI)

Molecular Formula

C9H14FNSi

Molecular Weight

183.3 g/mol

IUPAC Name

[fluoro(pyridin-4-yl)methyl]-trimethylsilane

InChI

InChI=1S/C9H14FNSi/c1-12(2,3)9(10)8-4-6-11-7-5-8/h4-7,9H,1-3H3

InChI Key

KCJSWTCHLGEYGQ-UHFFFAOYSA-N

SMILES

C[Si](C)(C)C(C1=CC=NC=C1)F

Canonical SMILES

C[Si](C)(C)C(C1=CC=NC=C1)F

synonyms

Pyridine, 4-[fluoro(trimethylsilyl)methyl]- (9CI)

Origin of Product

United States

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